Cas no 1865152-79-9 (2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid)

• Product Name: 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid
• CAS No: 1865152-79-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5713577
• PubChem ID: 126976631
• Update Time: 2025-05-20

2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylpyridin-4-yl)-2-fluoroaceticacid
• 1865152-79-9
• 2-(2,6-dimethylpyridin-4-yl)-2-fluoroacetic acid
• EN300-1138470
• 4-Pyridineacetic acid, α-fluoro-2,6-dimethyl-
• 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid

• Inchi： 1S/C9H10FNO2/c1-5-3-7(4-6(2)11-5)8(10)9(12)13/h3-4,8H,1-2H3,(H,12,13)
• InChI Key： WTPNPSXBBHSZLY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 306.9±37.0 °C(Predicted)
• pka: 0.87±0.10(Predicted)

Additional information on 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid

Introduction to 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid (CAS No. 1865152-79-9)

2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1865152-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated acetic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a fluorine atom and a dimethylpyridine ring, contributes to its unique chemical properties and makes it a subject of interest for researchers exploring novel pharmacophores.

The synthesis and characterization of 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid involve sophisticated organic chemistry techniques, including multi-step functional group transformations and precise regioselective modifications. The presence of the fluorine atom at the alpha position relative to the carboxylic acid group enhances the compound's metabolic stability and binding affinity to biological targets. This feature is particularly valuable in drug design, where fluorine substitution often improves pharmacokinetic profiles and therapeutic efficacy.

In recent years, there has been a surge in research focused on fluorinated heterocyclic compounds due to their promising applications in medicinal chemistry. 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid has been studied as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways. For instance, its structural framework has been explored in the design of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The dimethylpyridine moiety provides a favorable interaction with biological receptors, while the fluoroacetic acid component introduces specific pharmacological properties that enhance drug-like characteristics.

One of the most compelling aspects of CAS No. 1865152-79-9 is its role in modulating enzyme activity. Fluorinated acetic acids have been shown to exhibit inhibitory effects on enzymes such as proteases and kinases by interfering with key binding pockets. Researchers have leveraged this property to develop novel therapeutics that disrupt pathogenic mechanisms. The dimethylpyridine ring further enhances binding interactions by forming hydrogen bonds and hydrophobic interactions with target proteins, making this compound a versatile scaffold for drug discovery.

Advances in computational chemistry have also facilitated the study of 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid, enabling researchers to predict its biological activity with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in metabolic disorders and neurodegenerative diseases. These findings underscore its potential as a lead compound for further optimization into clinical candidates.

The pharmaceutical industry has taken note of the promising properties of CAS No. 1865152-79-9, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its safety profile and therapeutic efficacy in treating conditions such as cancer, autoimmune diseases, and metabolic syndromes. The compound's ability to cross cell membranes efficiently makes it an attractive candidate for oral administration, which could improve patient compliance and reduce treatment costs.

From a synthetic chemistry perspective, 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid represents an excellent example of how structural modifications can fine-tune biological activity. The introduction of fluorine atoms into organic molecules is a well-established strategy for enhancing drug potency and selectivity. This compound exemplifies how such modifications can be strategically applied to create molecules with improved pharmacological properties.

The environmental impact of fluorinated compounds is another area of growing interest. While fluorine atoms enhance drug efficacy, they also raise questions about persistence and toxicity. Researchers are actively exploring sustainable synthetic routes for CAS No. 1865152-79-9 that minimize environmental footprints without compromising its pharmacological benefits. This includes developing greener catalytic systems and optimizing reaction conditions to reduce waste generation.

In conclusion, 2-(2,6-Dimethylpyridin-4-yl)-2-fluoroacetic acid (CAS No. 1865152-79-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation drugs.